Cas no 2229618-91-9 (3-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229618-91-9
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5899659
• PubChem ID: 165674352
• Update Time: 2025-10-29

3-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• [3-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
• 2229618-91-9
• EN300-1764176

• Inchi： 1S/C14H21NO/c1-9-10(6-5-7-12(9)16-4)13-11(8-15)14(13,2)3/h5-7,11,13H,8,15H2,1-4H3
• InChI Key： OXTUBODYOAPBHA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Research Brief on 3-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2229618-91-9): Recent Advances and Applications

3-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2229618-91-9) is a cyclopropylmethanamine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

The synthesis of 3-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine has been optimized in recent years, with researchers focusing on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis method, achieving enantiomeric excess of over 95%. This advancement is critical for the compound's application in chiral drug development, where stereochemistry plays a pivotal role in biological activity.

Pharmacological investigations have revealed that 3-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine exhibits selective binding affinity to serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. In vitro studies using human recombinant receptors demonstrated IC₅₀ values in the low micromolar range, suggesting its potential as a modulator of serotonergic pathways. These findings were further supported by behavioral studies in rodent models, where the compound showed anxiolytic-like effects without significant sedative properties.

Recent preclinical studies have explored the compound's potential in treating neuropsychiatric disorders. A 2024 publication in Neuropharmacology reported that 3-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine administration resulted in reduced depressive-like behaviors in chronic stress models, possibly through modulation of neuroplasticity markers such as BDNF and CREB phosphorylation. These results position the compound as a promising candidate for further development in mood disorder therapeutics.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's pharmacological profile. Modifications to the methoxy and methyl groups on the phenyl ring, as well as alterations to the cyclopropyl moiety, have yielded analogs with improved receptor selectivity and metabolic stability. These efforts are documented in a recent patent application (WO2023124567) covering novel derivatives with enhanced blood-brain barrier permeability.

From a safety perspective, preliminary toxicological assessments of 3-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine have shown favorable results. Acute toxicity studies in rodents revealed no significant adverse effects at therapeutic doses, and genotoxicity assays were negative. However, comprehensive safety profiling, including chronic toxicity and reproductive toxicity studies, remains to be completed before clinical translation.

The compound's potential extends beyond central nervous system applications. Recent findings presented at the 2024 American Chemical Society National Meeting demonstrated its utility as a chemical probe for studying protein-protein interactions in cancer signaling pathways. The unique structural features of the molecule allow it to serve as a scaffold for developing inhibitors of specific protein-protein interfaces.

In conclusion, 3-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine represents a versatile compound with multiple therapeutic and research applications. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its pharmacological properties. The compound's development trajectory suggests it may emerge as an important tool compound and potential drug candidate in the coming years, warranting continued research attention.